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Compound of Interest

Compound Name: 4-(2-Octylamino)diphenylamine

Cat. No.: B171053 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of 4-(2-Octylamino)diphenylamine (CAS No: 15233-47-3), a chemical widely used in

research and development. Adherence to these procedures is vital to ensure the safety of

laboratory personnel and to prevent environmental contamination.

Hazard Summary
4-(2-Octylamino)diphenylamine is a hazardous substance that requires careful handling. It is

classified as acutely toxic and poses a significant threat to aquatic ecosystems.[1][2] Key

hazards are summarized in the table below.
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Hazard Classification GHS Hazard Statement

Acute Oral Toxicity H300: Fatal if swallowed.[1]

Acute Dermal Toxicity H312: Harmful in contact with skin.

Acute Inhalation Toxicity H332: Harmful if inhaled.

Skin Sensitization H317: May cause an allergic skin reaction.[1]

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage/Irritation H319: Causes serious eye irritation.

Specific Target Organ Toxicity

H373: May cause damage to organs (Kidney,

Liver, spleen) through prolonged or repeated

exposure.[2]

Hazardous to the Aquatic Environment (Acute) H400: Very toxic to aquatic life.[1]

Hazardous to the Aquatic Environment (Chronic)
H410: Very toxic to aquatic life with long lasting

effects.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure risks, all personnel handling 4-(2-Octylamino)diphenylamine must

wear appropriate personal protective equipment.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear protective clothing.

Respiratory Protection: Use only outdoors or in a well-ventilated area. If dusts are generated,

respiratory protection is required.[2]

Step-by-Step Disposal Protocol
The disposal of 4-(2-Octylamino)diphenylamine and its containers must be managed by an

approved waste disposal plant.[3][4] Do not dispose of this chemical with household garbage or
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allow it to enter the sewage system.[1]

1. Waste Identification and Segregation:

Clearly label all waste containers with the chemical name "4-(2-
Octylamino)diphenylamine" and the appropriate hazard symbols.
Segregate waste containing this chemical from other laboratory waste streams to prevent
cross-contamination.

2. Container Management:

Use chemically resistant containers for waste collection.
Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated area.
[4]
Store waste containers away from incompatible materials such as strong oxidizing agents
and strong acids.[3]

3. Spill Management:

In the event of a spill, avoid breathing dust, fumes, or vapors.[3]
Wear the prescribed PPE, including respiratory protection if necessary.
Absorb the spilled material with an inert absorbent such as dry sand, earth, or sawdust.
Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]
Clean the affected area thoroughly.

4. Final Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed hazardous
waste disposal contractor.
Consult and comply with all applicable local, regional, and national environmental regulations
for hazardous waste disposal.[3]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-(2-Octylamino)diphenylamine.
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Start: Handling 4-(2-Octylamino)diphenylamine

Wear Appropriate PPE:
- Gloves

- Goggles
- Protective Clothing

Spill Occurs

Accident?

Waste Generation
(Unused chemical, contaminated materials)

Place in Labeled, Closed
Hazardous Waste Container

No

Spill Cleanup:
1. Wear PPE

2. Absorb with inert material
3. Collect in labeled container

Yes

Store in a Cool, Dry,
Well-Ventilated Area

Contact Approved
Hazardous Waste Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-(2-Octylamino)diphenylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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